Current oscillations from bipolar nanopores for statistical monitoring of hydrogen evolution on a confined electrochemical catalyst†
Physical Chemistry Chemical Physics Pub Date: 2023-02-22 DOI: 10.1039/D3CP00055A
Abstract
Taking advantage of bipolar electrochemistry and a glass nanopipette, continuous single bubbles can be controlled which are generated and detached from a nanometer-sized area of confined electrochemical catalysts. The observed current oscillations offer opportunities to rapidly collect data for the statistical analysis of single-bubble generation on and departure from the catalysts.
Recommended Literature
- [1] LIX.—The nature of the alternating effect in carbon chains. Part XXXII. The directive influence of ψ-basic systems in aromatic substitution. Nitration of benzylidene-m-nitroaniline
- [2] Continuous synthesis of zinc oxide nanoparticles in supercritical water
- [3] A compatible anode/succinonitrile-based electrolyte interface in all-solid-state Na–CO2 batteries†
- [4] MCD spectroscopy of hexanuclear Mn(iii) salicylaldoxime single-molecule magnets
- [5] Controlling the self-assembly and optical properties of gold nanoclusters and gold nanoparticles biomineralized with bovine serum albumin†
- [6] Plant natural products with leishmanicidal activity
- [7] Contents list
- [8] Inside front cover
- [9] Correction: Protected lignin biorefining through cyclic extraction: gaining fundamental insights into the tuneable properties of lignin by chemometrics
- [10] Triple-shelled CuO/CeO2 hollow nanospheres derived from metal–organic frameworks as highly efficient catalysts for CO oxidation†
Journal Name：Physical Chemistry Chemical Physics
Research Products
-
CAS no.: 169555-93-5
-
CAS no.: 16514-83-3
